Cas no 2090724-36-8 (3-Quinolinamine, 8-chloro-6-fluoro-5-methyl-)

• Product Name: 3-Quinolinamine, 8-chloro-6-fluoro-5-methyl-
• CAS No: 2090724-36-8
• MF: C₁₀H₈ClFN₂
• MW: 210.635324478149
• CID: 5266783
• Update Time: 2025-06-13

3-Quinolinamine, 8-chloro-6-fluoro-5-methyl- Chemical and Physical Properties

Names and Identifiers

• 3-Quinolinamine, 8-chloro-6-fluoro-5-methyl-

• Inchi： 1S/C10H8ClFN2/c1-5-7-2-6(13)4-14-10(7)8(11)3-9(5)12/h2-4H,13H2,1H3
• InChI Key： RMDSXYWCOZJNSS-UHFFFAOYSA-N
• SMILES： N1C2C(=C(C)C(F)=CC=2Cl)C=C(N)C=1

Additional information on 3-Quinolinamine, 8-chloro-6-fluoro-5-methyl-

Recent Advances in the Study of 3-Quinolinamine, 8-chloro-6-fluoro-5-methyl- (CAS: 2090724-36-8)

The compound 3-Quinolinamine, 8-chloro-6-fluoro-5-methyl- (CAS: 2090724-36-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential clinical applications.

Recent studies have highlighted the unique structural features of 3-Quinolinamine, 8-chloro-6-fluoro-5-methyl-, which contribute to its ability to interact with specific biological targets. The presence of chloro, fluoro, and methyl substituents on the quinoline backbone enhances its binding affinity and selectivity, making it a promising candidate for drug development. Researchers have explored its potential as an inhibitor of key enzymes involved in inflammatory and oncogenic pathways.

In a study published in the Journal of Medicinal Chemistry, the synthesis of 3-Quinolinamine, 8-chloro-6-fluoro-5-methyl- was optimized to improve yield and purity. The researchers employed a multi-step synthetic route, starting from commercially available precursors, and achieved a final product with high enantiomeric purity. This advancement is critical for scaling up production for preclinical and clinical studies.

Another significant finding comes from a recent in vitro and in vivo study, which demonstrated the compound's efficacy in modulating specific signaling pathways. The study reported that 3-Quinolinamine, 8-chloro-6-fluoro-5-methyl- exhibited potent inhibitory activity against a kinase implicated in cancer progression. The compound showed low cytotoxicity in normal cells, suggesting a favorable safety profile for further development.

Further investigations into the pharmacokinetics and pharmacodynamics of 3-Quinolinamine, 8-chloro-6-fluoro-5-methyl- have revealed promising results. The compound displayed good oral bioavailability and a half-life suitable for once-daily dosing in animal models. These properties are essential for its transition from bench to bedside.

In conclusion, 3-Quinolinamine, 8-chloro-6-fluoro-5-methyl- (CAS: 2090724-36-8) represents a promising scaffold for the development of novel therapeutics. Its unique chemical structure, combined with its potent biological activity and favorable pharmacokinetic properties, positions it as a strong candidate for further research. Future studies should focus on elucidating its mechanism of action and evaluating its efficacy in clinical trials.